[2-(Pyrazin-2-yl)phenyl]methanol

• IUPAC Name: (2-pyrazin-2-ylphenyl)methanol
• InChI: InChI=1S/C11H10N2O/c14-8-9-3-1-2-4-10(9)11-7-12-5-6-13-11/h1-7,14H,8H2
• InChI Key: ZCDGYDMUPLMDOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CO)C2=NC=CN=C2
• Molecular Formula: C11H10N2O
• Molecular Weight: 186.21 g/mol

Description

“[2-(Pyrazin-2-yl)phenyl]methanol” is a chemical compound with the molecular formula C11H10N2O and a molecular weight of 186.21 g/mol. It is a white, crystalline powder.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyrazine ring attached to a phenyl group through a methanol linkage.

Physical And Chemical Properties Analysis

“this compound” is a white, crystalline powder. It has a molecular weight of 186.21 g/mol.

Scientific Research Applications

Synthesis and Crystallography

Synthesis, Crystal Structure, and Characterization The compound [2-(Pyrazin-2-yl)phenyl]methanol and its derivatives have been extensively studied for their structural properties. Nayak et al. (2014) synthesized 2-Phenyl-N-(pyrazin-2-yl)acetamide and characterized it using various techniques, revealing its crystalline structure in the monoclinic space group P 21/c. This research highlights the compound's crystallographic characteristics and provides insights into its molecular structure, with an emphasis on intramolecular and intermolecular hydrogen bonding forming a two-dimensional network (Nayak et al., 2014).

Novel Pyrazolo[1,5-a]pyrazin-4(5H)-one Derivatives Zheng et al. (2011) designed and synthesized a series of fluorescent compounds containing pyrazolo[1,5-a]pyrazin-4(5H)-one moiety. These compounds were evaluated for their optical properties, and the pH effect on the UV-vis absorption was explored, showcasing the versatility of pyrazin-2-yl derivatives in creating novel compounds with specific optical properties (Zheng et al., 2011).

Antimicrobial Applications

Antimicrobial Activity of Pyrazolines The antimicrobial properties of pyrazin-2-yl derivatives have been a subject of interest. Kumar et al. (2012) synthesized a series of compounds showing significant antimicrobial activity, comparable to standard drugs like ciprofloxacin and fluconazole. This research underscores the potential of these compounds in pharmaceutical applications, especially in developing new antimicrobials (Kumar et al., 2012).

Antibacterial and Antifungal Properties Ashok et al. (2017) reported on the synthesis of substituted (E)-phenyl{3-(2-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]vinyl)benzofuran-2-yl}methanones, which were screened for antibacterial and antifungal activities. The findings indicate the potential use of these compounds in treating bacterial and fungal infections (Ashok et al., 2017).

Synthesis routes and methods

Procedure details

To a stirred suspension of 2-pyrazin-2-ylbenzaldehyde (9.9 mmol from the previous step) in absolute MeOH (100 mL) at 0° C. was added sodium borohydride (420 mg, 11.1 mmol) in portions. The mixture was allowed to warm to room temperature and stirred under N2 atmosphere for 2 h. The solvent was removed in vacuo and the residue was treated with saturated aqueous NH4Cl. The mixture was extracted twice with EtOAc and the combined organic extracts were washed successively with H2O and brine, dried (MgSO4), filtered and concentrated to give a brown oil. Silica gel chromatography (70% EtOAc-hexanes) afforded the title compound as a pale red-brown oil. 1H NMR (400 MHz, CDCl3): δ 8.96 (s, 1 H), 8.65–8.61 (m, 2 H), 7.62–7.46 (m, 4 H), 5.18 (t, J=7.2 Hz, 1 H), 4.49 (d, J=7.2 Hz, 2 H). LCMS (M+H): 186.9.